2-Methoxyethyl 5-((dimethylcarbamoyl)oxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-(dimethylcarbamoyloxy)-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C16H19NO6/c1-10-14(15(18)21-8-7-20-4)12-9-11(5-6-13(12)22-10)23-16(19)17(2)3/h5-6,9H,7-8H2,1-4H3
• InChI Key: OUDGGVPSPDDAIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)N(C)C)C(=O)OCCOC
• Molecular Formula: C16H19NO6
• Molecular Weight: 321.32 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C17H22N2O5. Its average mass is 334.367 Da and its monoisotopic mass is 334.152863 Da.

Physical And Chemical Properties Analysis

This compound has a density of 1.2±0.1 g/cm^3, a boiling point of 407.8±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C. Its enthalpy of vaporization is 66.0±3.0 kJ/mol and its flash point is 200.5±28.7 °C. It has 7 hydrogen bond acceptors, 0 hydrogen bond donors, and 7 freely rotating bonds.

Scientific Research Applications

Metabolite Identification and Analysis

Research involving the identification of urinary metabolites of synthetic compounds, such as RCS-4, a synthetic indole-derived cannabimimetic, involves sophisticated analytical techniques like gas chromatography-mass spectrometry (Kavanagh et al., 2012). This methodology could be applicable to studying "2-Methoxyethyl 5-((dimethylcarbamoyl)oxy)-2-methylbenzofuran-3-carboxylate," especially in understanding its metabolism, identifying its metabolites in biological samples, and assessing exposure or toxicity.

Pyrethroid Metabolites in Urinary Excretion

Studies like the variability of urinary excretion of pyrethroid metabolites (Wielgomas, 2013) offer insights into biomonitoring and exposure assessment methodologies. These approaches can be adapted for research involving "this compound" to evaluate human exposure levels and potential health impacts.

Pharmacokinetic Studies

The pharmacokinetic study of TZT-1027, a cytotoxic dolastatin 10 derivative (de Jonge et al., 2005), demonstrates the importance of understanding the distribution, metabolism, and excretion of therapeutic compounds. Similar pharmacokinetic evaluations could be essential for "this compound," particularly if it has therapeutic applications or if understanding its behavior in the body is crucial for safety assessments.

Exposure and Toxicity Assessment

Research on the occurrence and dietary exposure to parabens in foodstuffs from the United States (Liao et al., 2013) highlights methodologies for assessing human exposure to chemicals through diet. These methodologies can be relevant for studying "this compound" if it is present in consumer products or environmental matrices, to understand its potential impact on human health.